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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B7804146 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the procurement and application of high-purity

Glyceryl trinonadecanoate.

Commercial Availability and Specifications
High-purity Glyceryl trinonadecanoate (CAS No. 26536-13-0), also known as

Trinonadecanoin, is available from several reputable commercial suppliers catering to the

research and pharmaceutical industries. It is typically supplied as a white to off-white powder

with a purity of 99% or greater, confirmed by gas chromatography (GC). Below is a summary of

key specifications from leading suppliers.

Supplier Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

MilliporeSigma

(formerly Sigma-

Aldrich)

≥99.0% (GC) 26536-13-0 C₆₀H₁₁₆O₆ 933.56

Larodan >99% 26536-13-0 C₆₀H₁₁₆O₆ 933.56

LGC Standards
Analytical

Standard Grade
26536-13-0 C₆₀H₁₁₆O₆ 933.56
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Core Application: Internal Standard for Triglyceride
Quantification
The primary application of high-purity Glyceryl trinonadecanoate is as an internal standard for

the accurate quantification of triglycerides in biological samples, such as serum, by gas

chromatography (GC).[1] Its utility stems from the fact that nonadecanoic acid (C19:0), the fatty

acid component of Glyceryl trinonadecanoate, is naturally present in very low abundance in

most biological systems. This minimizes the risk of interference with endogenous triglycerides,

ensuring a more accurate measurement.

The internal standard method involves adding a known amount of Glyceryl trinonadecanoate
to the sample prior to extraction and analysis. By comparing the peak area of the analyte

triglycerides to the peak area of the internal standard, variations in sample injection volume,

detector response, and sample loss during preparation can be corrected for, leading to highly

precise and accurate quantification.

Experimental Protocol: Quantification of
Triglycerides in Serum using Glyceryl
Trinonadecanoate as an Internal Standard
This protocol is adapted from the established methodology for triglyceride analysis by gas

chromatography.[1]

1. Materials and Reagents:

High-purity Glyceryl trinonadecanoate (Internal Standard)

Chloroform

Methanol

Sodium chloride solution (0.9%)

Anhydrous sodium sulfate

Hexane
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Nitrogen gas

Serum sample

2. Preparation of Internal Standard Stock Solution:

Accurately weigh a precise amount of Glyceryl trinonadecanoate.

Dissolve it in chloroform to a final concentration of 1 mg/mL.

Store the stock solution at -20°C in a tightly sealed vial.

3. Sample Preparation and Lipid Extraction:

To 100 µL of serum in a glass tube, add a known volume (e.g., 50 µL) of the Glyceryl
trinonadecanoate internal standard stock solution.

Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

Vortex the mixture vigorously for 1 minute.

Add 0.5 mL of 0.9% sodium chloride solution and vortex again.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a

glass Pasteur pipette.

Pass the collected organic phase through a small column containing anhydrous sodium

sulfate to remove any residual water.

Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitute the dried lipid extract in a known volume of hexane (e.g., 100 µL) for GC

analysis.

4. Gas Chromatography (GC) Analysis:
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GC System: A gas chromatograph equipped with a flame ionization detector (FID) and a

capillary column suitable for high-temperature analysis.

Column: A non-polar capillary column, such as a DB-5ht or equivalent, is recommended for

triglyceride analysis.

Injector: On-column or splitless injection is preferred to minimize discrimination of high

molecular weight compounds.

Carrier Gas: Helium or hydrogen at a constant flow rate.

Temperature Program:

Initial temperature: 200°C

Ramp: 5°C/min to 350°C

Hold at 350°C for 10 minutes

Detector Temperature: 370°C

Injection Volume: 1 µL

5. Data Analysis:

Identify the peaks corresponding to the triglycerides in the sample and the Glyceryl
trinonadecanoate internal standard based on their retention times.

Integrate the peak areas for all identified triglycerides and the internal standard.

Calculate the response factor for each triglyceride relative to the internal standard using a

calibration standard containing known amounts of the triglycerides and the internal standard.

Calculate the concentration of each triglyceride in the original serum sample using the

following formula:

Concentration of Triglyceride = (Area of Triglyceride Peak / Area of Internal Standard Peak) x

(Concentration of Internal Standard / Response Factor)
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Visualizations
Experimental Workflow for Triglyceride Quantification
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Caption: Workflow for the quantification of triglycerides in serum using Glyceryl
trinonadecanoate as an internal standard.

Logical Relationship of the Internal Standard Method
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Caption: The principle of the internal standard method for accurate quantification in

chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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